Methyl 2-azabicyclo[2.2.1]heptane-1-carboxylate;hydrochloride

• IUPAC Name: methyl 2-azabicyclo[2.2.1]heptane-1-carboxylate;hydrochloride
• InChI: InChI=1S/C8H13NO2.ClH/c1-11-7(10)8-3-2-6(4-8)5-9-8;/h6,9H,2-5H2,1H3;1H
• InChI Key: YPTPIJAWPOUQMB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C12CCC(C1)CN2.Cl
• Molecular Formula: C8H14ClNO2
• Molecular Weight: 191.65 g/mol

Description

“Methyl 2-azabicyclo[2.2.1]heptane-1-carboxylate;hydrochloride” is a chemical compound with the molecular formula CHClNO.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H13NO2.ClH/c1-11-7(10)8-3-2-6(4-8)5-9-8;/h6,9H,2-5H2,1H3;1H. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 191.66.

Scientific Research Applications

Microwave-Assisted Synthesis

A study highlighted the microwave-assisted synthesis of methyl 7-aza-5-hydroxybicyclo[2.2.1]heptane-2-carboxylate, demonstrating an unexpected stereoselective substitution reaction. This method provides a rapid and efficient approach to synthesize complex bicyclic structures, showcasing the potential of microwave irradiation in organic synthesis to achieve high yields and selectivity in short times (Onogi, Higashibayashi, & Sakurai, 2012).

Synthesis of Enantiopure Analogues

Research on the synthesis of enantiopure 2-hydroxy-7-azabicyclo[2.2.1]heptane-1-carboxylic acids, analogues of 3-hydroxyproline, underlines the importance of these compounds. The described synthetic route involves Diels–Alder reactions and resolution methods, enabling the production of both enantiomers of the N-Boc-7-azabicyclo[2.2.1]heptan-2-ones. These findings are crucial for generating epibatidine analogues and exploring their biological activities (Avenoza et al., 2002).

Structural Characterization

The structural characterization of the 7-azabicyclo[2.2.1]heptane nucleus as its hydrochloride salt provides fundamental insights into the molecular structure of this class of compounds. This research is pivotal for understanding the chemical and physical properties of azabicyclo[2.2.1]heptane derivatives, which are essential for their application in medicinal chemistry and material science (Britvin & Rumyantsev, 2017).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation. The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more.